Benzyloxy carbonyl-PEG3-NHS ester
Benzyloxy carbonyl-PEG3-NHS ester
Benzyloxy carbonyl-PEG3-NHS ester is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
2100306-68-9
VCID:
VC0520959
InChI:
InChI=1S/C21H27NO9/c23-18-6-7-19(24)22(18)31-21(26)9-11-28-13-15-29-14-12-27-10-8-20(25)30-16-17-4-2-1-3-5-17/h1-5H,6-16H2
SMILES:
O=C(CCOCCOCCOCCC(ON1C(CCC1=O)=O)=O)OCC2=CC=CC=C2
Molecular Formula:
C21H27NO9
Molecular Weight:
437.45
Benzyloxy carbonyl-PEG3-NHS ester
CAS No.: 2100306-68-9
Inhibitors
VCID: VC0520959
Molecular Formula: C21H27NO9
Molecular Weight: 437.45
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 2100306-68-9 |
|---|---|
| Product Name | Benzyloxy carbonyl-PEG3-NHS ester |
| Molecular Formula | C21H27NO9 |
| Molecular Weight | 437.45 |
| IUPAC Name | benzyl 3-(2-(2-(3-((2,5-dioxopyrrolidin-1-yl)oxy)-3-oxopropoxy)ethoxy)ethoxy)propanoate |
| Standard InChI | InChI=1S/C21H27NO9/c23-18-6-7-19(24)22(18)31-21(26)9-11-28-13-15-29-14-12-27-10-8-20(25)30-16-17-4-2-1-3-5-17/h1-5H,6-16H2 |
| Standard InChIKey | CLTJKBVGXWAMRC-UHFFFAOYSA-N |
| SMILES | O=C(CCOCCOCCOCCC(ON1C(CCC1=O)=O)=O)OCC2=CC=CC=C2 |
| Appearance | Solid powder |
| Description | Benzyloxy carbonyl-PEG3-NHS ester is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Benzyloxy carbonyl-PEG3-NHS ester |
| Reference | 1: Kim HJ, Miyata K, Nomoto T, Zheng M, Kim A, Liu X, Cabral H, Christie RJ, Nishiyama N, Kataoka K. siRNA delivery from triblock copolymer micelles with spatially-ordered compartments of PEG shell, siRNA-loaded intermediate layer, and hydrophobic core. Biomaterials. 2014 May;35(15):4548-56. doi: 10.1016/j.biomaterials.2014.02.016. Epub 2014 Mar 6. PubMed PMID: 24613051. 2: Acton AL, Fante C, Flatley B, Burattini S, Hamley IW, Wang Z, Greco F, Hayes W. Janus PEG-based dendrimers for use in combination therapy: controlled multi-drug loading and sequential release. Biomacromolecules. 2013 Feb 11;14(2):564-74. doi: 10.1021/bm301881h. Epub 2013 Jan 18. PubMed PMID: 23305104. 3: Mueller C, Capelle MA, Seyrek E, Martel S, Carrupt PA, Arvinte T, Borchard G. Noncovalent PEGylation: different effects of dansyl-, L-tryptophan-, phenylbutylamino-, benzyl- and cholesteryl-PEGs on the aggregation of salmon calcitonin and lysozyme. J Pharm Sci. 2012 Jun;101(6):1995-2008. doi: 10.1002/jps.23110. Epub 2012 Mar 23. PubMed PMID: 22447529. |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume